Cas no 80458-55-5 (rossicaside B)

rossicaside B structure
rossicaside B structure
Product Name:rossicaside B
CAS No:80458-55-5
MF:C36H46O19
MW:782.739053249359
CID:1997487
PubChem ID:168013525
Update Time:2025-04-21

rossicaside B Chemical and Physical Properties

Names and Identifiers

    • rossicaside B
    • AKOS040763314
    • 80458-55-5
    • Inchi: 1S/C36H46O19/c1-16-31(54-36-28(46)26(44)25(43)22(14-37)51-36)27(45)29(47)35(50-16)55-33-30(48)34(49-12-2-3-17-4-8-19(39)9-5-17)52-23(15-38)32(33)53-24(42)11-7-18-6-10-20(40)21(41)13-18/h2-11,13,16,22-23,25-41,43-48H,12,14-15H2,1H3/b3-2+,11-7+
    • InChI Key: KKCGJZXNCXWIHC-LFWRRJNUSA-N
    • SMILES: O(C1C(C(C(C(C)O1)OC1C(C(C(C(CO)O1)O)O)O)O)O)C1C(C(OC/C=C/C2C=CC(=CC=2)O)OC(CO)C1OC(/C=C/C1C=CC(=C(C=1)O)O)=O)O

Computed Properties

  • Exact Mass: 782.26332923g/mol
  • Monoisotopic Mass: 782.26332923g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 19
  • Heavy Atom Count: 55
  • Rotatable Bond Count: 14
  • Complexity: 1250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 15
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.242
  • Topological Polar Surface Area: 304Ų

rossicaside B Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TargetMol Chemicals
TN6265-5mg
Rossicaside B
80458-55-5
5mg
¥ 15600 2024-07-19
TargetMol Chemicals
TN6265-5 mg
Rossicaside B
80458-55-5 98%
5mg
¥ 4,420 2023-07-10
TargetMol Chemicals
TN6265-1 mL * 10 mM (in DMSO)
Rossicaside B
80458-55-5 98%
1 mL * 10 mM (in DMSO)
¥ 6720 2023-09-15
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.